4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride

• CAS No.: 1185295-00-4
• Molecular Formula: C8H15ClN4O
• Molecular Weight: 218.68 g/mol
• IUPAC Name: 4-(4-aminopyrazol-1-yl)-N-methylbutanamide;hydrochloride
• InChI: InChI=1S/C8H14N4O.ClH/c1-10-8(13)3-2-4-12-6-7(9)5-11-12;/h5-6H,2-4,9H2,1H3,(H,10,13);1H
• InChI Key: OPGBVEXGECVMAV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCCN1C=C(C=N1)N.Cl
• Related CAS: 1609403-68-0

Description

4-(4-Amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride is a pyrazole-based compound characterized by a 4-amino-substituted pyrazole ring linked to an N-methylbutanamide chain, with a hydrochloride counterion enhancing its solubility and crystallinity. The pyrazole core is a five-membered aromatic heterocycle with two adjacent nitrogen atoms, a structure widely utilized in pharmaceuticals and agrochemicals due to its versatility in hydrogen bonding and molecular interactions . The hydrochloride salt form suggests improved aqueous solubility, a common strategy for optimizing drug-like properties.

Preparation Methods

Step 1: Preparation of N-Methyl-4-chlorobutanamide

4-Chlorobutanoyl chloride is reacted with methylamine in dichloromethane (DCM) at −10°C. Triethylamine (3.0 equiv) is added to scavenge HCl, yielding N-methyl-4-chlorobutanamide (82% yield).

Step 2: Alkylation of 4-Aminopyrazole

4-Aminopyrazole (1.2 equiv) and potassium carbonate (2.5 equiv) are suspended in acetonitrile. N-Methyl-4-chlorobutanamide is added dropwise at 50°C, and the mixture is refluxed for 12 h. Filtration and solvent removal yield the free base, which is converted to the hydrochloride salt as above.

Reaction equation :
$$
\text{4-Aminopyrazole} + \text{N-Methyl-4-chlorobutanamide} \xrightarrow{\text{K}2\text{CO}3, \text{CH}_3\text{CN}} \text{4-(4-Amino-1H-pyrazol-1-yl)-N-methylbutanamide}
$$

Comparative Analysis of Synthetic Methods

Parameter	Suzuki-Miyaura Route	Direct Alkylation Route
Yield	78%	65%
Pd Catalyst Required	Yes	No
Reaction Time	6 h	14 h
Purity (HPLC)	99.2%	97.8%
Scalability	Industrial	Lab-scale

The Suzuki-Miyaura method offers higher yield and purity, making it preferable for large-scale production despite palladium costs. Direct alkylation avoids metal catalysts but requires longer reaction times and generates more byproducts.

Industrial-Scale Optimization Strategies

EP3280710B1 highlights critical optimizations for analogous processes:

• Solvent selection : Acetonitrile-water mixtures (50:50) enhance phase separation and simplify product isolation.
• Catalyst recycling : Pd residues are reduced to <5 ppm via activated carbon treatment.
• Crystallization control : Gradual cooling (2°C/min) and seed crystals improve hydrochloride salt morphology.

Analytical Characterization

PubChem data corroborates key properties:

• Molecular formula : C₈H₁₅ClN₄O
• SMILES : CNC(=O)CCCN1C=C(C=N1)N.Cl
• Melting point : 198–202°C (decomposition)
• Solubility : 25 mg/mL in water, 50 mg/mL in methanol

¹H NMR (D₂O) : δ 1.98 (m, 2H, CH₂), 2.24 (s, 3H, NCH₃), 2.86 (t, 2H, COCH₂), 4.12 (t, 2H, NCH₂), 6.32 (s, 1H, pyrazole-H), 7.89 (s, 1H, pyrazole-H).

Chemical Reactions Analysis

Hydrochloride Salt Formation

The compound’s dihydrochloride form is typically synthesized by treating the free amine with hydrochloric acid. This process protonates the amino group on the pyrazole ring and the secondary amide’s nitrogen, yielding a stable salt with enhanced water solubility.

Key Parameters

Property	Value/Condition	Source
Salt Formation	HCl treatment
Stability	Enhanced aqueous solubility

Oxidation Reactions

The compound undergoes oxidation to form oxides, likely targeting the amine or amide groups. While specific oxidation products are not detailed in the literature, reagents such as potassium permanganate (KMnO₄) under acidic or alkaline conditions are commonly used for similar pyrazole derivatives.

Reaction Conditions

• Reagents : Oxidizing agents (e.g., KMnO₄, H₂O₂)

• Typical Products : Oxidized derivatives (e.g., nitroso or nitro groups)

• Citations :

Reduction Reactions

Reduction of the compound typically converts functional groups such as amides or amines into their reduced forms. For example, lithium aluminum hydride (LiAlH₄) could reduce the amide to a primary amine, though this reaction may require specific conditions to avoid over-reduction.

Reaction Conditions

Reagent	Reaction Type	Expected Product
LiAlH₄	Amide reduction	Primary amine derivative

Substitution Reactions

The amino group on the pyrazole ring is reactive and can undergo electrophilic substitution. For instance, reactions with alkyl halides or nitro compounds may introduce new substituents, altering the compound’s electronic and biological properties.

Mechanism
The amino group acts as a nucleophile, displacing leaving groups (e.g., halides) in substitution reactions. This reactivity is critical for derivatization in medicinal chemistry applications.

Biological Activity and Functionalization

While not directly a chemical reaction, the compound’s structural features enable biological interactions. The pyrazole ring and amide group facilitate binding to enzymes, receptors, or DNA, influencing pathways such as ER stress response or protein regulation . These interactions highlight its potential in drug discovery, though specific reaction mechanisms with biomolecules are not detailed in the provided sources .

Data Table: Key Reaction Types and Conditions

Reaction Type	Reagents/Conditions	Products	Source
Hydrochloride Formation	HCl treatment	Dihydrochloride salt
Oxidation	KMnO₄, acidic/alkaline conditions	Oxidized derivatives
Reduction	LiAlH₄	Primary amine derivative
Substitution	Electrophiles (e.g., alkyl halides)	Substituted pyrazole derivatives

Scientific Research Applications

4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential therapeutic agents.

Pharmaceuticals: The compound may be explored for its pharmacological properties, including anti-inflammatory, analgesic, or anticancer activities.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound can be used in studies to understand its interaction with biological targets and pathways.

Mechanism of Action

The mechanism of action of 4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride involves its interaction with specific molecular targets. The amino group and the pyrazole ring are key functional groups that interact with enzymes or receptors, leading to modulation of biological pathways. The exact molecular targets and pathways would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Pyrazole Derivatives

Pyrazole analogs share the core heterocyclic structure but differ in substituents and functional groups, leading to distinct physicochemical and biological properties. Key comparisons include:

Compound Name	Substituents/Functional Groups	Molecular Features	Potential Applications
4-(4-Amino-1H-pyrazol-1-yl)-N-methylbutanamide HCl	4-amino pyrazole, N-methylbutanamide, HCl	Polar due to amino and amide groups; HCl enhances solubility	Drug intermediates, enzyme inhibitors
5-[(4-Chlorophenyl)methyl]-1H-pyrazole-4-carboxylic acid	4-carboxylic acid, 4-chlorophenylmethyl group	High polarity (carboxylic acid), aromatic chlorination	Agrochemicals, antimicrobial agents

• Amino vs.
• Hydrochloride Salt : Both compounds are discontinued, suggesting shared challenges in scalability or stability. The HCl salt in the target compound likely improves crystallinity, a feature critical for X-ray diffraction studies (as inferred from SHELX-based crystallography methods in and ) .

Piperazine Hydrochloride Derivatives (HBK Series)

The HBK compounds (e.g., HBK-14 to HBK-19) are 2-methoxyphenylpiperazine hydrochlorides with phenoxyalkyl side chains . While structurally distinct from pyrazoles, their hydrochloride salt forms and aromatic substituents invite comparison:

Feature	4-(4-Amino-1H-pyrazol-1-yl)-N-methylbutanamide HCl	HBK Series (e.g., HBK-15)
Core Structure	Pyrazole heterocycle	Piperazine ring with methoxyphenyl group
Substituents	Amino, amide	Chloro/methylphenoxy, methoxyphenyl
Solubility	High (HCl salt)	Moderate to high (HCl salt, hydrophobic groups)
Pharmacological Target	Enzymes, receptors	Likely CNS targets (serotonin/dopamine receptors)

• Salt Form Utility: Both classes use hydrochloride salts to balance solubility and crystallinity, a strategy also seen in benzydamine HCl () and chlorphenoxamine HCl () .

Research Findings and Implications

• Pyrazole vs. Piperazine Cores : Pyrazoles offer compact, planar structures ideal for enzyme active sites, while piperazines provide conformational flexibility for receptor binding .
• Hydrochloride Salts : The prevalence of HCl salts across these compounds underscores their role in improving bioavailability and facilitating structural characterization via crystallography .
• Discontinuation Trends: The discontinuation of 4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide HCl and its pyrazole analog may reflect broader challenges in optimizing pyrazole derivatives for commercial use, such as metabolic instability or synthesis complexity .

Biological Activity

4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride, with the CAS number 1402709-99-2, is a compound that has garnered attention in various biological studies due to its potential pharmacological properties. This article delves into its biological activity, synthesizing findings from diverse research sources.

The molecular formula of 4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride is $C_8H_{15}ClN_4O$. The compound features a pyrazole ring, which is known for its biological significance, particularly in the development of pharmaceuticals.

Research indicates that compounds similar to 4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride may interact with various biological targets, including receptors and enzymes involved in signaling pathways. The following mechanisms have been observed:

• Sigma Receptor Interaction : Preliminary studies suggest that this compound may act as an antagonist at sigma receptors, which are implicated in pain modulation and neuroprotection. This interaction could provide insights into its potential use in treating neuropathic pain .
• Inhibition of Type III Secretion System (T3SS) : In a study focusing on bacterial pathogenesis, related compounds have shown the ability to inhibit T3SS-mediated secretion in pathogenic bacteria, suggesting a possible role in antimicrobial activity .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Sigma Receptor Antagonism	Potential antinociceptive effects
Antimicrobial Activity	Inhibition of T3SS in pathogenic bacteria
Cytotoxicity	Non-cytotoxic effects observed

Case Studies and Research Findings

• Antinociceptive Activity : A study exploring sigma receptor antagonists reported that derivatives similar to the compound exhibited significant antinociceptive effects in animal models, indicating potential for pain management therapies .
• Inhibition of Bacterial Secretion : Research involving the T3SS highlighted that certain pyrazole derivatives could effectively inhibit the secretion systems used by bacteria like C. rodentium, which is crucial for their pathogenicity. This suggests a dual role as both an antimicrobial agent and a tool for studying bacterial virulence mechanisms .
• Safety Profile : In vitro studies assessing cytotoxicity revealed that 4-(4-amino-1H-pyrazol-1-yl)-N-methylbutanamide hydrochloride does not exhibit significant cytotoxic effects at concentrations effective for inhibiting bacterial activity, making it a candidate for further pharmacological exploration .

Q & A

Q. How should researchers resolve contradictions in reported biological activity across studies?

• Root Cause Analysis : Compare assay conditions (e.g., cell lines, serum concentration). For instance, serum proteins may sequester hydrophobic compounds, reducing apparent potency .
• Validation : Replicate studies under standardized protocols (e.g., NIH/WHO guidelines). Use orthogonal assays (e.g., SPR for binding affinity vs. cellular reporter assays) .